1-(4-Trifluoromethylphenyl)imidazolidin-2-one

• IUPAC Name: 1-[4-(trifluoromethyl)phenyl]imidazolidin-2-one
• InChI: InChI=1S/C10H9F3N2O/c11-10(12,13)7-1-3-8(4-2-7)15-6-5-14-9(15)16/h1-4H,5-6H2,(H,14,16)
• InChI Key: USFKQMYFUUPKMV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C10H9F3N2O
• DSSTOX Substance ID: DTXSID50443443
• Molecular Weight: 230.19 g/mol
• CAS No.: 162748-21-2

Description

1-(4-Trifluoromethylphenyl)imidazolidin-2-one, also known as 1-(4-trifluoromethylphenyl)-2-imidazolidinone, is an organic compound with a molecular formula of C8H7F3NO. It is a colorless, crystalline solid with a pungent odor and is soluble in most organic solvents. It is used in various synthetic reactions and as a catalyst in organic synthesis. It has been studied for its potential medical applications, including as an anti-inflammatory, anti-tumor, and anti-bacterial agent.

Synthesis routes and methods I

Procedure details

1-(4-Trifluoromethylphenyl)-2(1H,3H)-imidazolone (1.15 g) was dissolved in 20 ml of acetic acid. 10% Palladium-carbon (0.3 g) was added thereto and the mixture was stirred under a hydrogen stream for six hours. The catalyst was filtered off, the solvent was distilled off and the residue was recrystallized from ethyl acetate-diisopropyl ether to give 0.95 g of 1-(4-trifluoromethylphenyl)-2-imidazolidinone as colorless prisms.

Synthesis routes and methods II

Procedure details

To a solution of methyl 4-trifluoromethylaniline (3.47 g, 21.6 mmol) in dry toluene (50 mL) was added 2-chloroethylisocyante (2.50 g, 2.02 mL, 23.7 mmol). The mixture was stirred at 40° C. for 12 h. After cooling to room temperature, the solid was collected by filtration and washed with toluene, water and dried in air to provide 1-(2-chloro-ethyl)-3-(4-trifluoromethylphenyl)urea [5.28 g, 92.0%, >95% pure by LC/MS MS (ES+) m/z: 267, 269]. The urea (5.27 g, 23.7 mmol) was then stirred in DMF (50.0 mL) with K2CO3 (3.27 g, 11.98 mmol) at room temperature for 12 h. The solid was filtered off and the solvent was removed in vacuum. The crude product was dissolved in dichloromethane and passed through a silica column (50 g) and eluted with dichloromethane:ethyl acetate, 8:2 to give pure cyclic urea intermediate, 1-(4-trifluoromethylphenyl)imidazolidin-2-one, as white crystalline material (3.85 g, 84.7%). MS (ES+) m/z: 231.